Cas no 1037131-67-1 (1-(2-methoxy-5-methylphenyl)cyclopentylmethanamine)

1-(2-Methoxy-5-methylphenyl)cyclopentylmethanamine is a specialized organic compound featuring a cyclopentylmethanamine core substituted with a 2-methoxy-5-methylphenyl group. This structure confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The methoxy and methyl substituents enhance its solubility and reactivity in selective transformations, while the cyclopentyl ring provides conformational rigidity, potentially improving binding affinity in target applications. Its well-defined molecular architecture allows for precise modifications, supporting its use in medicinal chemistry research, particularly in the development of novel bioactive molecules. The compound’s stability and synthetic versatility make it a practical choice for advanced chemical synthesis.
1-(2-methoxy-5-methylphenyl)cyclopentylmethanamine structure
1037131-67-1 structure
Product Name:1-(2-methoxy-5-methylphenyl)cyclopentylmethanamine
CAS No:1037131-67-1
MF:C14H21NO
MW:219.322643995285
CID:6007365
PubChem ID:28937866
Update Time:2025-10-21

1-(2-methoxy-5-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxy-5-methylphenyl)cyclopentylmethanamine
    • 1037131-67-1
    • EN300-1837097
    • [1-(2-methoxy-5-methylphenyl)cyclopentyl]methanamine
    • Inchi: 1S/C14H21NO/c1-11-5-6-13(16-2)12(9-11)14(10-15)7-3-4-8-14/h5-6,9H,3-4,7-8,10,15H2,1-2H3
    • InChI Key: YMKBTAYMAJXLRE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C)=CC=1C1(CN)CCCC1

Computed Properties

  • Exact Mass: 219.162314293g/mol
  • Monoisotopic Mass: 219.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 1-(2-methoxy-5-methylphenyl)cyclopentylmethanamine

1-(2-Methoxy-5-Methylphenyl)cyclopentylmethanamine (CAS No. 1037131-67-1)

Introduction

1-(2-Methoxy-5-Methylphenyl)cyclopentylmethanamine is a compound with the CAS registry number CAS No. 1037131-67-1. This compound is an organic amine derivative with a complex structure that includes a cyclopentane ring, a methoxy group, and a methyl group attached to a phenyl ring. The compound has been studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications.

Chemical Structure and Properties

The molecular formula of CAS No. 1037131-67-1 is C14H20N2O, with a molecular weight of approximately 228.3 g/mol. The compound consists of a cyclopentane ring connected to a methanamine group (-CH2NH2) and a substituted phenyl ring. The phenyl ring is substituted with a methoxy group (-OCH3) at the 2-position and a methyl group (-CH3) at the 5-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and biological activity.

Synthesis and Characterization

The synthesis of CAS No. 1037131-67-1 involves multi-step organic reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have employed catalytic hydrogenation techniques to selectively reduce intermediate imines to the desired amine product. The compound has been characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry), which confirm its molecular structure and purity.

Applications in Pharmaceutical Research

The compound CAS No. 1037131-67-1 has shown promise in pharmaceutical research due to its potential as a lead compound for drug development. Recent studies have explored its activity as an inhibitor of certain enzymes involved in metabolic disorders and neurodegenerative diseases. For example, researchers have reported that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for anti-cancer drug development.

Role in Agrochemicals

In the field of agrochemistry, CAS No. 1037131-67-1 has been investigated for its potential as a plant growth regulator or pest control agent. Recent experiments have demonstrated that this compound can influence plant hormone signaling pathways, potentially leading to enhanced crop yields or stress resistance. Furthermore, its structural similarity to certain natural products suggests that it could serve as an eco-friendly alternative to conventional pesticides.

Materials Science Applications

The unique chemical properties of CAS No. 1037131-67-

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